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Compound of Interest

Compound Name: 6-Chloro-2,4-dimethylnicotinic acid

CAS No.: 630082-81-4

Cat. No.: B1364401 Get Quote

A note on the requested topic: Initial searches for "6-Chloro-2,4-dimethylnicotinic acid" did

not yield specific technical data, suggesting it is a novel or not widely documented compound.

This guide will, therefore, focus on the well-characterized and structurally related compound, 6-

Chloronicotinic acid. This molecule serves as an excellent reference point for understanding

the synthesis, properties, and applications relevant to this class of compounds, providing a

robust framework for researchers, scientists, and drug development professionals.

Introduction: The Significance of Substituted
Nicotinic Acids
Nicotinic acid (niacin or vitamin B3) and its derivatives are fundamental scaffolds in medicinal

chemistry and materials science.[1][2] The introduction of substituents, such as chlorine atoms

and alkyl groups, onto the pyridine ring dramatically alters the molecule's electronic properties,

reactivity, and biological activity. This has led to the development of a wide range of

pharmaceuticals and agrochemicals.[3][4]

6-Chloronicotinic acid, in particular, is a key intermediate in the synthesis of various bioactive

molecules.[5] It is also a known metabolite of widely used neonicotinoid insecticides, making its

study crucial for environmental science.[6][7] Understanding the chemistry of this compound

provides a solid foundation for exploring more complex derivatives like the titular 6-Chloro-2,4-
dimethylnicotinic acid.
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Chemical Identity and Physicochemical Properties
The foundational step in any chemical study is to establish the identity and key properties of

the compound of interest.

IUPAC Name: 6-chloropyridine-3-carboxylic acid[8]

Synonyms: 6-Chloro-3-pyridinecarboxylic acid, 2-chloro-5-pyridinecarboxylic acid[8][9][10]

Key Identifiers:

CAS Number: 5326-23-8[9]

Molecular Formula: C₆H₄ClNO₂[9]

Molecular Weight: 157.55 g/mol [8]

SMILES: C1=CC(=NC=C1C(=O)O)Cl[8]

InChI Key: UAWMVMPAYRWUFX-UHFFFAOYSA-N[9]

The physicochemical properties of 6-Chloronicotinic acid are summarized in the table below.

These properties are crucial for designing synthetic routes, purification protocols, and

formulation strategies.
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Property Value Source(s)

Physical State
Off-white to beige crystalline

powder
[10][11]

Melting Point 190 °C (decomposes) [11]

Water Solubility Soluble (2 mg/mL at 20°C) [11]

Other Solubilities

Soluble in ethanol, methanol,

DMSO; slightly soluble in

chloroform

[11]

pKa 3.24 ± 0.10 (Predicted) [11]

Stability

Stable under normal

conditions. Incompatible with

strong oxidizing agents.

[11]

Synthesis and Purification
The synthesis of 6-Chloronicotinic acid is well-established, with modern methods focusing on

efficiency and environmental considerations. A prevalent method involves the direct oxidation of

2-chloro-5-methylpyridine.

Synthesis Protocol: Oxidation of 2-chloro-5-
methylpyridine
This method provides a direct route to 6-Chloronicotinic acid, avoiding the use of harsh

reagents like potassium permanganate.[12]

Step-by-Step Methodology:

Reaction Setup: In a suitable reaction vessel, charge chlorobenzene as the solvent.

Addition of Reactants: Add 2-chloro-5-methylpyridine and a catalytic amount of cobalt

acetate. A typical weight ratio of 2-chloro-5-methylpyridine to cobalt acetate is between 100:1

and 100:15.[12]
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Oxidation: Heat the mixture to 60-120 °C while bubbling oxygen through the solution at a

controlled flow rate (e.g., 0.2-1.0 L/min).[12]

Reaction Time: Maintain the reaction conditions for 2-8 hours.[12]

Isolation of Crude Product: After the reaction is complete, cool the mixture to room

temperature. The crude product, a mixture of 6-chloronicotinic acid and the catalyst, will

precipitate. Isolate the solid by filtration.

Purification: The crude product is then purified by recrystallization from a suitable solvent,

such as methanol, to yield the final product.[12]

Synthesis Workflow Diagram

Synthesis of 6-Chloronicotinic Acid
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Caption: Workflow for the synthesis of 6-Chloronicotinic acid.

Spectroscopic and Crystallographic Data
Characterization of the final product is essential for confirming its identity and purity.
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Mass Spectrometry: The electron ionization mass spectrum shows a molecular ion peak

corresponding to the molecular weight of the compound (157.55 g/mol ).[13]

UV/Visible Spectroscopy: Data is available for 6-Chloronicotinic acid, which can be useful for

quantitative analysis.[14]

X-ray Crystallography: Studies have shown that in the solid state, 6-Chloronicotinic acid

forms centrosymmetric dimers through intermolecular hydrogen bonds between the

carboxylic acid groups. These dimers are further linked by weak Cl⋯Cl interactions, forming

infinite chains.[15] This structural information is vital for understanding its physical properties

and for crystal engineering applications.

Applications in Research and Development
6-Chloronicotinic acid is a versatile building block with applications in several fields.

Pharmaceutical Synthesis
It serves as a crucial intermediate in the synthesis of more complex molecules with potential

therapeutic applications, including:

Oncology: As a precursor for N-(thiophen-2-yl) benzamide derivatives which act as

BRAFV600E inhibitors.

Antibiotics: In the development of novel DNA-gyrase B inhibitors.[5]

Dermatology: It is an intermediate in the production of Tazarotene, a retinoid used to treat

psoriasis and acne.

Environmental Science
6-Chloronicotinic acid is a primary degradation product of neonicotinoid insecticides such as

imidacloprid and acetamiprid.[7] The persistence and environmental fate of these pesticides

are of significant concern, as they can contaminate soil and waterways.[6][16] The half-lives of

neonicotinoids in soil can be very long, leading to potential accumulation.[16] Therefore, the

study of 6-chloronicotinic acid is essential for monitoring and understanding the environmental

impact of these widely used agricultural chemicals.[17]
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Safety and Handling
As with any chemical, proper handling and safety precautions are paramount.

GHS Hazard Classification:

H315: Causes skin irritation.[8]

H319: Causes serious eye irritation.[8]

H335: May cause respiratory irritation.[8]

Recommended Precautions:

Personal Protective Equipment (PPE): Wear protective gloves, eye protection, and a face

shield. A dust mask (type N95 or equivalent) is recommended.[11]

Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Wash thoroughly

after handling.

Storage: Keep in a dry, cool, and well-ventilated place. Store in a tightly sealed container.[11]

Conclusion and Future Outlook
6-Chloronicotinic acid is a compound of significant interest due to its roles as a key synthetic

intermediate and an important environmental metabolite. Its well-defined chemical properties

and synthesis routes make it a valuable tool for researchers in drug discovery, agrochemistry,

and environmental science.

Future research could focus on the development of more complex derivatives, such as the

initially queried 6-Chloro-2,4-dimethylnicotinic acid. The synthesis and characterization of

such novel compounds, guided by the principles outlined in this guide, could lead to the

discovery of new therapeutic agents or materials with unique properties.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://webbook.nist.gov/cgi/inchi?ID=C5326238&Mask=400
https://coreyorganics.com/6-chloro-nicotinic-acid-manufacturers.html
https://www.chemicalbook.com/manufacturers-india/6-chloronicotinic-acid.htm
https://patents.google.com/patent/CN103570612A/en
https://patents.google.com/patent/CN103570612A/en
https://webbook.nist.gov/cgi/cbook.cgi?ID=C5326238&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C5326238&Mask=400
https://www.researchgate.net/publication/264514977_6-Chloro-nicotinic_acid
https://www.researchgate.net/publication/264634333_Environmental_fate_and_exposure_neonicotinoids_and_fipronil
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0097081
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0097081
https://www.benchchem.com/product/b1364401#iupac-name-for-6-chloro-2-4-dimethylnicotinic-acid
https://www.benchchem.com/product/b1364401#iupac-name-for-6-chloro-2-4-dimethylnicotinic-acid
https://www.benchchem.com/product/b1364401#iupac-name-for-6-chloro-2-4-dimethylnicotinic-acid
https://www.benchchem.com/product/b1364401#iupac-name-for-6-chloro-2-4-dimethylnicotinic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1364401?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1364401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1364401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

